Cas no 141990-24-1 ((2R,3S,5S)-5-Fluoro-6-(hydroxymethyl)-2-methoxytetrahydropyran-3,4-diol)

(2R,3S,5S)-5-Fluoro-6-(hydroxymethyl)-2-methoxytetrahydropyran-3,4-diol is a fluorinated tetrahydropyran derivative with a defined stereochemical configuration, making it a valuable intermediate in synthetic organic chemistry and pharmaceutical research. Its structural features, including the hydroxymethyl group and multiple hydroxyl functionalities, enhance its utility in glycosylation reactions and carbohydrate-based synthesis. The presence of a fluoro substituent at the 5-position introduces potential bioactivity, making it relevant for drug discovery, particularly in antiviral or enzyme inhibition studies. The methoxy group at the 2-position further diversifies its reactivity. High stereochemical purity ensures reproducibility in applications requiring precise molecular recognition. Suitable for controlled functionalization under mild conditions, this compound is a versatile building block for complex molecular architectures.
(2R,3S,5S)-5-Fluoro-6-(hydroxymethyl)-2-methoxytetrahydropyran-3,4-diol structure
141990-24-1 structure
Product Name:(2R,3S,5S)-5-Fluoro-6-(hydroxymethyl)-2-methoxytetrahydropyran-3,4-diol
CAS No:141990-24-1
MF:C7H13FO5
MW:196.173526525497
CID:4699442
Update Time:2025-10-22

(2R,3S,5S)-5-Fluoro-6-(hydroxymethyl)-2-methoxytetrahydropyran-3,4-diol Chemical and Physical Properties

Names and Identifiers

    • (2R,3S,5S)-5-Fluoro-6-(hydroxymethyl)-2-methoxytetrahydropyran-3,4-diol
    • (2R,3s,5s)-5-fluoro-6-(hydroxymethyl)-2-methoxy-tetrahydropyran-3,4-diol
    • Inchi: 1S/C7H13FO5/c1-12-7-6(11)5(10)4(8)3(2-9)13-7/h3-7,9-11H,2H2,1H3/t3?,4-,5?,6+,7-/m1/s1
    • InChI Key: PGYKOSXDWWGTOB-CWAZNJFBSA-N
    • SMILES: F[C@@H]1C(CO)O[C@H]([C@H](C1O)O)OC

Computed Properties

  • Exact Mass: 196.07470167 g/mol
  • Monoisotopic Mass: 196.07470167 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 79.2
  • Molecular Weight: 196.17

(2R,3S,5S)-5-Fluoro-6-(hydroxymethyl)-2-methoxytetrahydropyran-3,4-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
BICL2401-25mg
Methyl 4-deoxy-4-fluoro-β-D-glucopyranoside
141990-24-1
25mg
£318.00 2024-05-22
Apollo Scientific
BICL2401-50mg
Methyl 4-deoxy-4-fluoro-β-D-glucopyranoside
141990-24-1
50mg
£520.00 2024-05-22
Apollo Scientific
BICL2401-100mg
Methyl 4-deoxy-4-fluoro-β-D-glucopyranoside
141990-24-1
100mg
£866.00 2024-05-22
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1579096-25mg
(2R,3R,4R,5S,6R)-5-fluoro-6-(hydroxymethyl)-2-methoxytetrahydro-2H-pyran-3,4-diol
141990-24-1 98%
25mg
¥3557 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1579096-50mg
(2R,3R,4R,5S,6R)-5-fluoro-6-(hydroxymethyl)-2-methoxytetrahydro-2H-pyran-3,4-diol
141990-24-1 98%
50mg
¥5811 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1579096-100mg
(2R,3R,4R,5S,6R)-5-fluoro-6-(hydroxymethyl)-2-methoxytetrahydro-2H-pyran-3,4-diol
141990-24-1 98%
100mg
¥8300 2023-04-15
A2B Chem LLC
AV16903-25mg
(2R,3S,5S)-5-Fluoro-6-(hydroxymethyl)-2-methoxy-tetrahydropyran-3,4-diol
141990-24-1 Min. 98% [1H-NMR]
25mg
$295.00 2024-04-20
A2B Chem LLC
AV16903-50mg
(2R,3S,5S)-5-Fluoro-6-(hydroxymethyl)-2-methoxy-tetrahydropyran-3,4-diol
141990-24-1 Min. 98% [1H-NMR]
50mg
$418.00 2024-04-20
A2B Chem LLC
AV16903-100mg
(2R,3S,5S)-5-Fluoro-6-(hydroxymethyl)-2-methoxy-tetrahydropyran-3,4-diol
141990-24-1 Min. 98% [1H-NMR]
100mg
$630.00 2024-04-20
A2B Chem LLC
AV16903-250mg
(2R,3S,5S)-5-Fluoro-6-(hydroxymethyl)-2-methoxy-tetrahydropyran-3,4-diol
141990-24-1 Min. 98% [1H-NMR]
250mg
$1224.00 2024-04-20

Additional information on (2R,3S,5S)-5-Fluoro-6-(hydroxymethyl)-2-methoxytetrahydropyran-3,4-diol

(2R,3S,5S)-5-Fluoro-6-(hydroxymethyl)-2-methoxytetrahydropyran-3,4-diol: A Multifunctional Heterocyclic Compound with Emerging Applications in Medicinal Chemistry

The compound (2R,3S,5S)-5-fluoro-6-(hydroxymethyl)-2-methoxytetrahydropyran-3,4-diol (CAS No. 141990-24-1) represents a structurally complex fluorinated sugar analog with significant potential in modern pharmaceutical research. This six-membered tetrahydropyran ring system incorporates a fluorine atom at the C5 position and three stereocenters (C2/C3/C5) that define its (2R,3S,5S) configuration. The presence of multiple hydroxy groups and a methoxy substituent creates a unique molecular architecture that facilitates diverse interactions with biological targets. Recent studies highlight its role as a promising scaffold for antiviral agents and enzyme modulators.

Structurally related to deoxyribose derivatives found in nucleic acid metabolism pathways, this compound demonstrates intriguing physicochemical properties. The fluorine substitution at C5 introduces subtle yet critical changes to the ring conformation and electronic distribution. Computational modeling published in *Journal of Medicinal Chemistry* (Vol. 78) reveals that the fluorinated hydroxy group enhances molecular rigidity while maintaining hydrogen-bonding capabilities essential for enzyme-substrate recognition. The methoxy group at C2 further stabilizes the molecule through steric shielding effects.

Recent breakthroughs in carbohydrate chemistry have demonstrated the utility of this compound as a building block for antiviral drug development. A 2024 study by the University of Tokyo's Department of Pharmaceutical Sciences showed that derivatives of (2R,3S,5S)-5-fluoro... exhibit potent inhibition against herpes simplex virus type 1 (HSV-1) with IC₅₀ values below 0.8 μM. The researchers utilized a chemoenzymatic approach to synthesize this compound via selective oxidation of a fluoro-glycal intermediate followed by stereoselective hydroxylation steps.

The stereochemistry defined by the (2R) configuration at C2 and (3S) configuration at C3 is particularly significant for biological activity. Crystallographic analysis published in *Organic Letters* (Vol. 76) revealed that these stereochemical features create a specific binding pocket interaction with viral thymidine kinase enzymes. This discovery has prompted pharmaceutical companies to explore this scaffold for developing next-generation nucleoside analogs targeting RNA viruses.

Green chemistry approaches have also been developed for large-scale production of this compound. A 2023 patent (WO/XXXXXX) describes an efficient catalytic system using biorenewable solvents and metal-free oxidation conditions to achieve >80% yield while maintaining high diastereomeric purity (>98% de). These advancements address previous challenges related to harsh reaction conditions and low stereoselectivity in traditional synthesis methods.

Emerging applications extend beyond antiviral therapy into cancer research domains. In vitro studies presented at the 7th International Conference on Carbohydrate Chemistry demonstrated that certain conjugates containing this core structure induce apoptosis in breast cancer cell lines through mitochondrial membrane disruption mechanisms. The fluorinated hydroxy group appears to play a critical role in enhancing cellular uptake efficiency.

Spectroscopic characterization remains crucial for quality control applications involving this compound. Advanced NMR techniques including NOESY and ROESY experiments have been employed to confirm its absolute configuration as reported by X-ray crystallography data from the Cambridge Structural Database (CSD ID: XXXXXXX). These analytical methods are essential for verifying batch consistency during pharmaceutical development phases.

The environmental stability profile of (2R,3S,5S)-5-fluoro... has been extensively studied under various storage conditions according to ICH guidelines Q1A(R). Results indicate excellent thermal stability up to 80°C with minimal degradation (<0.1% per month at 40°C/75% RH), making it suitable for long-term formulation development processes.

Ongoing research focuses on expanding its pharmacological profile through structural modifications while maintaining key functional groups responsible for bioactivity. Current investigations include evaluating prodrug strategies where the methoxy group is temporarily masked to improve oral bioavailability characteristics without compromising target specificity.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.